Cas no 1509308-31-9 (5-{bicyclo4.2.0octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-{bicyclo4.2.0octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1509308-31-9
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 6005953
• PubChem ID: 66396404
• Update Time: 2025-05-30

5-{bicyclo4.2.0octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{bicyclo4.2.0octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid
• 5-{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119717
• AKOS015741382
• 1509308-31-9

• Inchi： 1S/C11H8N2O3/c14-11(15)9-12-10(16-13-9)8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2,(H,14,15)
• InChI Key： ONIABLXZHCCXPF-UHFFFAOYSA-N
• SMILES： O1C(C2C3C=CC=CC=3C2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 5-{bicyclo4.2.0octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid

5-{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1509308-31-9, known as 5-{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure and the presence of an oxadiazole ring system, which contributes to its exceptional chemical properties.

The bicyclo[4.2.0]octa-1,3,5-trien system within the molecule is a key structural feature that imparts rigidity and stability to the compound. This bicyclic framework is known to enhance the molecule's ability to interact with biological targets, making it a promising candidate for drug development. Recent studies have highlighted the potential of this compound in modulating various cellular pathways, particularly in the context of anti-tumor and anti-inflammatory activities.

The oxadiazole ring system in the molecule is another critical component that contributes to its functional versatility. Oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and bioavailability. Furthermore, the carboxylic acid group attached to the oxadiazole ring enhances the molecule's ability to form salts and esters, which are often desirable properties in pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and oxidative coupling reactions. These methods have not only improved the yield but also reduced the environmental impact of its production process. The development of scalable synthesis routes has paved the way for further exploration of its potential applications in various industries.

In terms of pharmacological activity, this compound has shown remarkable potential as a lead molecule for drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses and cancer progression. For instance, research published in 2023 revealed that this compound exhibits potent anti-inflammatory effects by selectively inhibiting cyclooxygenase (COX)-2 activity without significantly affecting COX-1 levels.

Beyond its pharmacological applications, this compound has also found utility in materials science due to its unique electronic properties. The rigid bicyclic structure and conjugated oxadiazole system make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a building block for advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have successfully incorporated it into polymer-based nanoparticles to enhance drug targeting and delivery efficiency. The ability of this compound to interact with biological membranes makes it a valuable component in designing targeted drug delivery systems with improved therapeutic outcomes.

Despite its numerous advantages, further research is required to fully harness the potential of 5-{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}-1,2,4-oxadiazole-3-carboxylic acid. Ongoing studies are focused on optimizing its pharmacokinetic properties and exploring its efficacy in treating other disease states such as neurodegenerative disorders and cardiovascular diseases.

In conclusion, CAS No 1509308-31-9 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable asset in both medicinal chemistry and materials science research.